Cas no 299405-26-8 (2-4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid
• CAS No: 299405-26-8
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• MDL: MFCD00682551
• CID: 1440525
• PubChem ID: 1268293
• Update Time: 2025-04-20

2-4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 4-bromo-5-methyl-3-(trifluoromethyl)-
• [4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• 2-4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid

• MDL： MFCD00682551
• Inchi： 1S/C7H6BrF3N2O2/c1-3-5(8)6(7(9,10)11)12-13(3)2-4(14)15/h2H2,1H3,(H,14,15)
• InChI Key： DHXFUPHNMRHCSK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(CC(=O)O)C=1C

Computed Properties

• Exact Mass: 285.95648
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.12